2-[1-[(2-Methylpropan-2-yl)oxycarbonyl]-2,3,3a,4,5,6,7,7a-octahydroindol-3-yl]acetic acid

• IUPAC Name: 2-[1-[(2-methylpropan-2-yl)oxycarbonyl]-2,3,3a,4,5,6,7,7a-octahydroindol-3-yl]acetic acid
• InChI: InChI=1S/C15H25NO4/c1-15(2,3)20-14(19)16-9-10(8-13(17)18)11-6-4-5-7-12(11)16/h10-12H,4-9H2,1-3H3,(H,17,18)
• InChI Key: PWIVUSKUSVXKSB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(C2C1CCCC2)CC(=O)O
• Molecular Formula: C15H25NO4
• Molecular Weight: 283.36 g/mol

Description

2-[1-[(2-Methylpropan-2-yl)oxycarbonyl]-2,3,3a,4,5,6,7,7a-octahydroindol-3-yl]acetic acid is a useful research compound. Its molecular formula is C15H25NO4 and its molecular weight is 283.368. The purity is usually 95%.
BenchChem offers high-quality 2-[1-[(2-Methylpropan-2-yl)oxycarbonyl]-2,3,3a,4,5,6,7,7a-octahydroindol-3-yl]acetic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[1-[(2-Methylpropan-2-yl)oxycarbonyl]-2,3,3a,4,5,6,7,7a-octahydroindol-3-yl]acetic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Bonding and Fragmentation Studies

• Radical Cations and Side-Chain Fragmentation : A study on the one-electron oxidation of certain compounds, including those structurally similar to the given compound, demonstrates the processes of side-chain fragmentation involving the cleavage of carbon-hydrogen and carbon-carbon bonds (Baciocchi et al., 1996).

Biochemistry and Organic Chemistry

• Volatile Acids in Beer Brewing : Research identifying various volatile acids in beer provides insights into complex organic compounds, including those similar in structure to the compound (Clarke et al., 1962).
• Electrocatalytic Oxidation Studies : The oxidation of beta-dicarbonyl compounds, with findings applicable to complex organic molecules similar to the given compound, was explored in a study using ceric methanesulphonate as a mediator (Liu & Romero, 1998).
• NMR Study of Oxocarboxylic Acid Oximes : An NMR study on oxocarboxylic acid oximes provides insights into the characteristics of similar complex molecules, including structural and chemical behavior in different environments (Malek et al., 2004).

Chemical Synthesis and Catalysis

• Catalytic Ketonization of Carboxylic Acids : A study on the catalytic conversion of a mixture of acetic and 2-methylpropanoic acids to ketones reveals insights into catalytic processes that could be relevant to the synthesis and reactions of similar compounds (Ignatchenko et al., 2015).
• Manganese(III)-Mediated Oxidative Annulation : A study focusing on manganese(III)-mediated oxidative annulation with methylenecyclopropanes and 1,3-dicarbonyl compounds in acetic acid, producing 4,5-dihydrofuran derivatives, provides insights into potential synthetic pathways relevant to similar compounds (Huang & Shi, 2005).